METHYL 3-{[(2,5-DIFLUOROPHENYL)CARBAMOYL]METHYL}-1,7-DIMETHYL-2,4-DIOXO-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE

• IUPAC Name: methyl 3-[2-(2,5-difluoroanilino)-2-oxoethyl]-1,7-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H16F2N4O5/c1-9-6-11(18(28)30-3)15-16(22-9)24(2)19(29)25(17(15)27)8-14(26)23-13-7-10(20)4-5-12(13)21/h4-7H,8H2,1-3H3,(H,23,26)
• InChI Key: STEKPMSHPZKDAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC(=O)NC3=C(C=CC(=C3)F)F)C)C(=O)OC
• Molecular Formula: C19H16F2N4O5
• Molecular Weight: 418.4 g/mol

Description

“Methyl 3-{2-[(2,5-difluorophenyl)amino]-2-oxoethyl}-1,7-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate” is a complex organic compound. It contains a pyrimidine ring, which is a key structural fragment of antiviral agents. The compound also includes a 2,5-difluorophenyl group.

Synthesis Analysis

The synthesis of such compounds often involves the Dimroth rearrangement, a process that involves the isomerization of heterocycles. This rearrangement can involve the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure. The Dimroth rearrangement is catalyzed by acids, bases, and is accelerated by heat or light.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and rings. The Dimroth rearrangement, which may be involved in the synthesis of this compound, can lead to significant changes in the molecular structure.

Chemical Reactions Analysis

The Dimroth rearrangement represents a significant chemical reaction that this compound may undergo. This rearrangement involves the isomerization of heterocycles, which can lead to significant changes in the compound’s structure.

Mechanism of Action

While the exact mechanism of action for this specific compound is not provided in the search results, compounds with similar structures have been shown to have antiviral properties. They may interact with various biological targets, potentially leading to their therapeutic effects.

Future Directions

The compound’s potential as an antiviral agent suggests that it could be a subject of future research. Further studies could explore its synthesis, properties, and potential therapeutic applications.